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Compound of Interest

Compound Name: 6-Bromopiperonal

Cat. No.: B143890 Get Quote

An In-depth Technical Guide to the Physical Properties of 6-Bromopiperonal

This technical guide provides a comprehensive overview of the known physical properties of 6-
Bromopiperonal (CAS No: 15930-53-7), a compound often used as an intermediate in

chemical synthesis.[1][2][3] The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical research.

Physical and Chemical Properties
6-Bromopiperonal, also known by synonyms such as 2-Bromo-4,5-

methylenedioxybenzaldehyde and 6-Bromo-1,3-benzodioxole-5-carboxaldehyde, is a

disubstituted 1,3-benzodioxole.[1][4][5] Its core physical and chemical characteristics are

summarized below.

Data Summary Table
The following table presents the quantitative physical data for 6-Bromopiperonal, compiled

from various chemical data sources.
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Property Value Source(s)

Molecular Formula C₈H₅BrO₃ [1][2][3][4][6]

Molecular Weight 229.03 g/mol [1][3][4][6]

Appearance

White to off-white, light yellow,

or pale cream

powder/solid/crystal

[1][2][3][4][7][8]

Melting Point 125 - 132 °C [1][2][4][7]

Boiling Point 309.2 °C at 760 mmHg [1]

Density 1.782 g/cm³ [1]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO) and methanol.[1]

Information on aqueous

solubility is not available.[4]

[1][4]

Flash Point 140.8 °C [1]

Vapor Pressure 0 mmHg at 25 °C [1]

LogP (Octanol-Water) 1.99 [1]

Physical State Solid Powder [4]

Experimental Protocols
While specific experimental records for determining the physical properties of 6-
Bromopiperonal are not detailed in the available literature, this section outlines standard

laboratory protocols for measuring the key properties listed above. These methodologies are

standard practice in chemical characterization.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity. The capillary method is a common and reliable

technique.

Apparatus: Digital melting point apparatus, capillary tubes (sealed at one end).
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Procedure:

A small, dry sample of 6-Bromopiperonal is finely crushed and packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rapid rate initially (e.g., 10-20 °C/min) to approach the expected

melting range.

The heating rate is then reduced to 1-2 °C/min approximately 15-20 °C below the

anticipated melting point.

The temperature at which the first liquid droplet appears is recorded as the start of the

melting range. The temperature at which the entire solid phase turns into a clear liquid is

recorded as the end of the range.[2] A narrow range (e.g., < 2 °C) typically indicates high

purity.

Boiling Point Determination (Distillation Method)
For high-boiling-point solids like 6-Bromopiperonal, the boiling point is often determined under

reduced pressure (vacuum distillation) to prevent decomposition and then extrapolated to

atmospheric pressure.

Apparatus: Short-path distillation apparatus, vacuum pump, manometer, heating mantle,

thermometer.

Procedure:

A sample of 6-Bromopiperonal is placed in the distillation flask.

The system is evacuated to a stable, known pressure (e.g., 1 mmHg).

The sample is heated gently until it begins to boil.

The temperature of the vapor condensing on the thermometer bulb is recorded as the

boiling point at that specific pressure.
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A pressure-temperature nomograph or the Clausius-Clapeyron equation is used to

extrapolate this value to the boiling point at standard atmospheric pressure (760 mmHg).

Solubility Assessment
A qualitative and semi-quantitative assessment of solubility is fundamental for applications in

synthesis and pharmacology.

Apparatus: Vials, magnetic stirrer, analytical balance.

Procedure:

A known mass (e.g., 1-10 mg) of 6-Bromopiperonal is added to a vial containing a fixed

volume (e.g., 1 mL) of the solvent to be tested (e.g., water, DMSO, methanol).

The mixture is vortexed or stirred at a constant temperature (e.g., 25 °C) for a set period.

The solution is visually inspected for undissolved solid. If fully dissolved, the compound is

classified as soluble.

For quantitative measurement, small, known amounts of the solute are incrementally

added until saturation is reached (a persistent solid is observed). The total mass dissolved

per volume of solvent is then calculated.

Visualized Workflow
The following diagram illustrates a standard experimental workflow for the comprehensive

physical and structural characterization of a novel or synthesized chemical compound such as

6-Bromopiperonal.
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Workflow for Physicochemical Characterization of 6-Bromopiperonal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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